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Compound of Interest

Compound Name: 4-(2-Bromoethyl)tetrahydropyran

Cat. No.: B1291720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused analysis of the fundamental physicochemical properties of 4-(2-
Bromoethyl)tetrahydropyran, a key building block in synthetic organic chemistry. The primary

focus of this document is the determination and presentation of the compound's molecular

weight, a critical parameter in stoichiometric calculations, analytical characterization, and

process development.

Molecular Weight and Composition
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. For 4-(2-Bromoethyl)tetrahydropyran, the molecular formula is

C7H13BrO.[1][2][3] The precise molecular weight is calculated from the atomic weights of

carbon, hydrogen, bromine, and oxygen.

The table below summarizes the elemental composition and the resulting molecular weight of

the compound.
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Element Symbol Atomic Count
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 7 12.011 84.077

Hydrogen H 13 1.008 13.104

Bromine Br 1 79.904 79.904

Oxygen O 1 15.999 15.999

Total 193.084

Based on the summation of the atomic weights of its constituent elements, the molecular

weight of 4-(2-Bromoethyl)tetrahydropyran is 193.08 g/mol .[1][2][3]

Logical Relationship for Molecular Weight
Calculation
The following diagram illustrates the logical workflow for calculating the molecular weight of the

compound from its molecular formula and the standard atomic weights of its constituent

elements.
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Molecular Formula
C₇H₁₃BrO

Elemental Composition

Carbon (C)
Atom Count: 7

Atomic Weight: 12.011

Hydrogen (H)
Atom Count: 13

Atomic Weight: 1.008

Bromine (Br)
Atom Count: 1

Atomic Weight: 79.904

Oxygen (O)
Atom Count: 1

Atomic Weight: 15.999

Summation of
Atomic Weights

Molecular Weight
193.08 g/mol

Click to download full resolution via product page

Calculation workflow for molecular weight.

Disclaimer: This document focuses solely on the molecular weight of 4-(2-
Bromoethyl)tetrahydropyran. The request for experimental protocols and signaling pathways

is not applicable to the determination of a fundamental chemical property like molecular weight

and has therefore not been included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1291720?utm_src=pdf-body-img
https://www.benchchem.com/product/b1291720?utm_src=pdf-body
https://www.benchchem.com/product/b1291720?utm_src=pdf-body
https://www.benchchem.com/product/b1291720?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 4-(2-bromoethyl)tetrahydropyran, 97%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]

2. 4-(2-Bromoethyl)-tetrahydropyran | CAS: 4677-20-7 | Chemical Product | FINETECH
INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical
Reagents Supplier [finetechnology-ind.com]

3. 4677-20-7 CAS MSDS (4-(2-Bromoethyl)-tetrahydropyran) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of 4-(2-Bromoethyl)tetrahydropyran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291720#4-2-bromoethyl-tetrahydropyran-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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